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Diuvaretin: Chemical & Biological Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diuvaretin

CAS No.: 61463-04-5

Cat. No.: S611968

The table below consolidates the core chemical, physical, and biological data for Diuvaretin, as identified

from current literature. [1]

Pro
perty Details
Category
IUPAC Name 1-[2,4-dihydroxy-3,5-bis[(2-hydroxyphenyl)methyl]-6-methoxyphenyl]-3-
phenylpropan-1-one [1]
Molecular C30H280s [1]
Formula
Molecular 484.54 g/mol [1]
Weight

Purity & Assay >90% (LC/MS-ELSD) [1]

Physical Form Solid [1]

Solubility Slightly soluble in water [1]

Biological Dipteryx odorata, Uvaria acuminata, Uvaria chamae [1]
Source
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| Key Biological Activities | * Antineoplastic (Cytotoxic to HL-60 cells) ¢ Anti-inflammatory (Inhibits NF-
kB activation) ¢ Anti-angiogenic * Antimalarial ¢ Antioxidant [1] | | Primary Research Applications |
Metabolomics; natural products research; compound screening libraries; phytochemical and pharmaceutical

research. [1] |

Related Experimental Context from Uvaria chamae

While a specific isolation protocol for Diuvaretin was not found, a relevant study on isolating antimicrobial
chalcones and dihydrochalcones (the structural class of Diuvaretin) from Uvaria chamae roots provides a

useful experimental framework. [2] The workflow below outlines the general process.
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General workflow for isolating dihydrochalcones from plant material [2]

Key methodological details from this study include: [2]

e Extraction: Dried root powder was extracted with ethanol using standard protocols, followed by
filtration and lyophilization.

e Separation & ldentification: The crude extract was fractionated using UHPLC-UV. Bioactive
fractions were analyzed with UHPLC coupled to an ion mobility high-resolution quadrupole-time-of-
flight (IMS QTOF) mass spectrometer for definitive structural identification.

Research Insights and Pathways

¢ Biosynthesis Context: Although the specific pathway for Diuvaretin is not detailed,
dihydrochalcones are polyketides. [3] Their biosynthesis in plants typically involves a multi-enzyme
process where genes coding for these enzymes are often clustered together. [3]

e Structure-Activity Relationship (SAR): The hydrophobicity of a compound (often indicated by its
log P value) is a critical factor influencing its biological activity and ability to cross cell membranes. [4]
While the log P for Diuvaretin is not provided, this is a key parameter to consider in your drug
development analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Diuvaretin: Chemical & Biological Profile]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b611968#diuvaretin-discovery-and-

isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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